Cas no 334720-22-8 (7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid)

• Product Name: 7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid
• CAS No: 334720-22-8
• MF: C₁₀H₅ClO₄S
• MW: 256.662300825119
• CID: 917998
• PubChem ID: 18364399
• Update Time: 2025-04-19

7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid
• AG-F-12901
• AGN-PC-01UZVG
• CTK4H0633
• SureCN7866168
• 7-CHLOROTHIENO[2,3-F][1,3]BENZODIOXOLE-6-CARBOXYLICACID
• DB-359849
• 3-Chloro-5,6-(methylenedioxy)-benzo[b]thiophene-2-carboxylic acid
• SCHEMBL7866168
• 334720-22-8
• 7-Chloro-2H-thieno[2,3-f][1,3]benzodioxole-6-carboxylic acid
• DTXSID50593139
• NOPFDJWFUJRYRA-UHFFFAOYSA-N

• Inchi： 1S/C10H5ClO4S/c11-8-4-1-5-6(15-3-14-5)2-7(4)16-9(8)10(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： NOPFDJWFUJRYRA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C=C3C(=CC=21)OCO3

Computed Properties

• Exact Mass: 255.96000
• Monoisotopic Mass: 255.9597075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 84.00000
• LogP: 2.98160